Cas no 1301227-81-5 ((S)-1,1,1-TRIFLUOROBUT-3-EN-2-AMINE HCl)

• Product Name: (S)-1,1,1-TRIFLUOROBUT-3-EN-2-AMINE HCl
• CAS No: 1301227-81-5
• MF: C₄H₇ClF₃N
• MW: 161.553290605545
• CID: 5582167
• PubChem ID: 118172104
• Update Time: 2025-10-28

(S)-1,1,1-TRIFLUOROBUT-3-EN-2-AMINE HCl Chemical and Physical Properties

Names and Identifiers

• (S)-1,1,1-TRIFLUOROBUT-3-EN-2-AMINE HCl
• (S)-1,1,1-TRIFLUOROBUT-3-EN-2-AMINE HYDROCHLORIDE
• EN300-19252882
• (2S)-1,1,1-trifluorobut-3-en-2-amine;hydrochloride
• (2S)-1,1,1-trifluorobut-3-en-2-amine hydrochloride
• SCHEMBL16833498
• 1301227-81-5
• IQIPQZXSJZOGGT-DFWYDOINSA-N

• Inchi： 1S/C4H6F3N.ClH/c1-2-3(8)4(5,6)7;/h2-3H,1,8H2;1H/t3-;/m0./s1
• InChI Key： IQIPQZXSJZOGGT-DFWYDOINSA-N
• SMILES： Cl.FC([C@H](C=C)N)(F)F

Computed Properties

• Exact Mass: 161.0219114g/mol
• Monoisotopic Mass: 161.0219114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (S)-1,1,1-TRIFLUOROBUT-3-EN-2-AMINE HCl

(S)-1,1,1-Trifluorobut-3-en-2-amine HCl: A Comprehensive Overview

The compound with CAS No. 1301227-81-5, commonly referred to as (S)-1,1,1-Trifluorobut-3-en-2-amine HCl, is a fluorinated amine derivative that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which includes a trifluoromethyl group attached to a butenyl chain and an amine functional group. The hydrochloride salt form (HCl) indicates that this compound is often used in its protonated form, which can influence its physical and chemical properties.

Recent studies have highlighted the potential of (S)-1,1,1-Trifluorobut-3-en-2-amine HCl as a building block in the synthesis of bioactive molecules. Its trifluoromethyl group confers unique electronic and steric properties, making it a valuable component in drug design. For instance, fluorinated compounds are often sought after in medicinal chemistry due to their ability to enhance drug stability and bioavailability. The butenyl chain further adds versatility to this molecule, enabling it to participate in various types of chemical reactions such as cycloadditions and conjugate additions.

One of the most promising applications of (S)-Trifluorobut-3-en-2-amine HCl lies in its role as an intermediate in the synthesis of complex natural products and pharmacologically active compounds. Researchers have demonstrated that this compound can be effectively utilized in enantioselective synthesis strategies, which are critical for producing chiral drugs with high enantiomeric excess. The S configuration of this compound is particularly advantageous in such contexts, as it aligns with the stereochemical requirements of many biologically relevant molecules.

The synthesis of (S)-Trifluorobut-3-en-2-amine HCl involves a multi-step process that typically begins with the preparation of the corresponding trifluoroalkene intermediate. Recent advancements in catalytic asymmetric hydrogenation have enabled more efficient and selective methods for constructing the chiral center at the second carbon atom. This has significantly improved the overall yield and purity of the compound, making it more accessible for large-scale applications.

In terms of physical properties, (S)-Trifluorobut-3-en-2-amine HCl exhibits a melting point of approximately 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. The presence of the trifluoromethyl group also imparts a degree of lipophilicity to the molecule, which can be beneficial in drug delivery systems.

From a pharmacological perspective, (S)-Trifluorobut-3-en-2-amine HCl has shown potential as a precursor for compounds targeting central nervous system disorders. For example, derivatives of this compound have been investigated for their ability to modulate neurotransmitter systems such as serotonin and dopamine. These findings underscore its importance as a lead compound in drug discovery efforts.

Looking ahead, ongoing research is focused on expanding the synthetic versatility of (S)-Trifluorobut-3-en-2-amime HCl by exploring novel reaction pathways and catalytic systems. The integration of machine learning algorithms into synthetic planning is expected to further accelerate the development of new applications for this compound.

In conclusion, (S)-Trifluorobut-3-en-amime HCl (CAS No. 1301227815) stands out as a versatile and valuable molecule in modern organic chemistry and pharmacology. Its unique structure, combined with advancements in synthetic methodologies, positions it as a key player in the development of innovative therapeutic agents and advanced materials.